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Compound of Interest

Compound Name: (-)-20-Deoxocarnosol

CAS No.: 94529-97-2

Cat. No.: B1217706 Get Quote

Executive Summary: Immediate Action Card
Parameter Critical Directive

Chemical Class Bioactive Diterpenoid (Cytotoxic Potential)

Primary Hazard

Cytotoxicity: Handling requires High Potency

Compound (HPC) safety protocols. Avoid

inhalation of dust.[1]

Disposal Method
High-Temperature Incineration (via licensed

hazardous waste contractor).

Drain Disposal
STRICTLY PROHIBITED.[2] Do not release into

sanitary sewer systems.[3]

Spill Response

Do not sweep dry dust. Use wet-wiping or

HEPA-vacuum methods to prevent

aerosolization.

Chemical Profile & Hazard Identification
To dispose of (-)-20-Deoxocarnosol safely, one must first understand its reactivity and

biological activity. It is not merely an organic solid; it is a functionalized diterpene with

documented biological activity.
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Compound Nature: (-)-20-Deoxocarnosol is a structural analogue of carnosol, found in

Salvia species. It possesses a phenanthrene-based structure with lactone or hydroxyl

functionalities.

Bioactivity & Risk: Research indicates this compound exhibits cytotoxicity and antiprotozoal

activity [1, 2]. Consequently, it cannot be treated as "general organic trash." It must be

managed as a bioactive hazardous substance to prevent environmental leaching and

unintended biological effects.

Physical State: Typically a white to off-white powder. The primary exposure risk during

disposal is dust inhalation, which can deliver a potent dose directly to the respiratory

epithelium.

Personal Protective Equipment (PPE) & Engineering
Controls
Before initiating any disposal or waste transfer procedure, the following barrier protections must

be verified.

Engineering Controls
Primary Barrier: All solid handling (weighing, waste transfer) must occur inside a Chemical

Fume Hood or a Biological Safety Cabinet (Class II) to capture aerosols.

Secondary Barrier: Lab space should be under negative pressure relative to the corridor.

Required PPE
Respiratory: If work outside a hood is unavoidable (e.g., spill cleanup), use a N95 or P100

respirator.

Dermal: Double nitrile gloves (minimum thickness 0.11 mm). The outer glove should be

changed immediately upon contamination.

Ocular: Chemical splash goggles. Standard safety glasses are insufficient for powder

handling where airborne particulates are a risk.
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Step-by-Step Disposal Protocol
This protocol segregates waste based on physical state to ensure compliance with RCRA

(Resource Conservation and Recovery Act) and local environmental standards.

Scenario A: Solid Waste (Pure Substance)
Applicability: Expired powder, contaminated weighing boats, or spill cleanup debris.

Protocol:

Containment: Place the solid material into a wide-mouth high-density polyethylene (HDPE)

jar.

Labeling: Affix a hazardous waste label.

Constituents: "(-)-20-Deoxocarnosol (Diterpene)"

Hazard Checkbox: Toxic / Irritant.

Note: Add "Cytotoxic / Bioactive" to the comments section.

Segregation: Do not mix with oxidizers or strong acids.

Final Disposition: Transfer to the institution's hazardous waste accumulation area for

incineration.

Scenario B: Liquid Waste (Solutions)
Applicability: Mother liquors, HPLC fractions, or dissolved stock solutions (e.g., in DMSO,

Ethanol, or Methanol).

Protocol:

Solvent Identification: Determine the primary solvent.

Halogenated (e.g., Dichloromethane, Chloroform).

Non-Halogenated (e.g., Methanol, DMSO, Acetone).
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Collection: Pour into the appropriate solvent waste carboy.

Rinsing: Triple-rinse the original container with a compatible solvent. Add rinsate to the

waste carboy.

Precipitation Check: Ensure the compound does not precipitate and clog the waste

container neck. If precipitation is likely, dispose of the entire container as solid waste

(Scenario A).

Scenario C: Contaminated Sharps & Glassware
Sharps: Needles/syringes used with the compound must go into a Biohazard/Sharps

container destined for incineration, not standard trash.

Glassware: If heavily contaminated and difficult to clean, dispose of the glass itself into a

rigid hazardous waste bucket.

Visualizing the Waste Stream Logic
The following decision tree illustrates the segregation logic required to prevent cross-

contamination and ensure regulatory compliance.
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Waste Generation:
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Figure 1: Decision matrix for segregating (-)-20-Deoxocarnosol waste streams to ensure

proper incineration.
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Spill Management & Decontamination
Accidental release of (-)-20-Deoxocarnosol requires a specific response to prevent

aerosolization of the cytotoxic powder.

The "Wet-Wipe" Method
Never dry sweep. Dry sweeping generates dust, which increases inhalation risk.

Isolate: Evacuate the immediate area. Post "Do Not Enter" signage.

Protect: Don PPE (Goggles, Double Gloves, N95 mask/respirator).

Dampen: Cover the spill with paper towels soaked in 70% Ethanol or water. This suppresses

dust.[1]

Collect: Gently scoop the damp material into a hazardous waste bag/jar.

Clean: Wipe the surface 3 times with ethanol/soap solution.

Verify: Visually inspect for residue. Use a UV lamp if available (many diterpenes fluoresce or

absorb UV) to check for traces.

Spill Detected 1. Isolate Area 2. Don PPE
(Resp + Double Gloves)

3. Wet Method
(Cover with damp towels) 4. Scoop to Waste Jar 5. Triple Wash Surface

Click to download full resolution via product page

Figure 2: Sequential workflow for managing dry powder spills to minimize aerosol generation.

Regulatory Compliance & Documentation
RCRA Classification: While (-)-20-Deoxocarnosol is not explicitly P-listed or U-listed, it falls

under Process Waste rules. Due to its cytotoxicity, it must be characterized as hazardous

based on the "Toxicity" characteristic if testing proves it leachable, or simply managed as

hazardous waste as a Best Management Practice (BMP) [3].
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SDS Availability: If a specific SDS for (-)-20-Deoxocarnosol is unavailable from your vendor,

use the SDS for Carnosol (CAS 465-42-9) as a surrogate for hazard estimation, noting the

structural similarity but accounting for potentially higher cytotoxicity [4].

Documentation: Maintain a log of waste generation including mass/volume and date. This is

critical for "Cradle-to-Grave" tracking required by environmental agencies.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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